Cas no 84188-96-5 (3-(1,3-dithian-2-yl)-2-methylprop-2-enal)

• Product Name: 3-(1,3-dithian-2-yl)-2-methylprop-2-enal
• CAS No: 84188-96-5
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 2804907
• PubChem ID: 57268636
• Update Time: 2025-04-21

3-(1,3-dithian-2-yl)-2-methylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dithian-2-yl)-2-methylprop-2-enal
• DTXSID60720712
• 84188-96-5

• Inchi： 1S/C8H12OS2/c1-7(6-9)5-8-10-3-2-4-11-8/h5-6,8H,2-4H2,1H3
• InChI Key： MTOCZOLJKPFBSY-UHFFFAOYSA-N
• SMILES： S1CCCSC1C=C(C=O)C

Computed Properties

• Exact Mass: 188.03300
• Monoisotopic Mass: 188.03295735Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.67000
• LogP: 2.32780